Cas no 2680818-20-4 (1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid
• CAS No: 2680818-20-4
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5653073
• PubChem ID: 165941561
• Update Time: 2025-05-28

1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680818-20-4
• EN300-28276663
• 1,3-dimethyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
• 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H13N3O4/c1-4-5-17-10(16)11-8-7(9(14)15)6(2)12-13(8)3/h4H,1,5H2,2-3H3,(H,11,16)(H,14,15)
• InChI Key： WPVDIRDTVPAWNT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=C(C(=O)O)C(C)=NN1C)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid (CAS: 2680818-20-4)

The compound 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid (CAS: 2680818-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid. Researchers have developed optimized synthetic routes that improve yield and purity, making it a more accessible building block for further chemical modifications. The presence of both carboxylic acid and carbamate functionalities in its structure allows for diverse derivatization, which is crucial for structure-activity relationship (SAR) studies in drug discovery programs.

In terms of biological activity, preliminary investigations have shown that this pyrazole derivative exhibits moderate inhibitory effects against several kinase targets implicated in inflammatory diseases and cancer. Molecular docking studies suggest that the compound can occupy the ATP-binding site of certain kinases, although its potency needs to be improved through further structural optimization. These findings position 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid as a promising scaffold for the development of novel kinase inhibitors.

Recent pharmacological evaluations have explored the compound's pharmacokinetic properties. While showing adequate solubility, the compound exhibits moderate metabolic stability in liver microsome assays. Researchers are currently investigating various prodrug strategies, particularly focusing on the allyloxycarbonylamino moiety, to enhance its bioavailability and tissue distribution. These efforts are crucial for translating the compound's in vitro activity into in vivo efficacy.

The potential applications of 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid extend beyond kinase inhibition. Recent patent filings indicate its utility as an intermediate in the synthesis of more complex pharmaceutical agents. Several research groups have reported its incorporation into larger molecular architectures designed to target protein-protein interactions, demonstrating the compound's versatility in medicinal chemistry.

Future research directions for this compound include more comprehensive biological profiling against broader target panels, detailed mechanistic studies to understand its mode of action, and further structural optimization to improve its drug-like properties. The compound's unique combination of functional groups makes it particularly interesting for fragment-based drug discovery approaches. As research progresses, 1,3-dimethyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid may emerge as a valuable tool compound or even a lead structure for specific therapeutic applications.